Cas no 5198-77-6 (2-bromo-4-(chloromethyl)-1,3-thiazole)

2-bromo-4-(chloromethyl)-1,3-thiazole structure
5198-77-6 structure
Product Name:2-bromo-4-(chloromethyl)-1,3-thiazole
CAS No:5198-77-6
MF:C4H3BrClNS
MW:212.495317697525
MDL:MFCD09265495
CID:1038911
PubChem ID:16427149
Update Time:2025-04-20

2-bromo-4-(chloromethyl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-(chloromethyl)thiazole
    • 2-bromo-4-chloromethyl-1,3-thiazole
    • AB50547
    • AGN-PC-00Z4XG
    • ANW-73094
    • CTK6H6751
    • MolPort-003-844-344
    • SureCN2427501
    • 2-bromo-4-(chloromethyl)-1,3-thiazole
    • CS-0266389
    • SCHEMBL2427501
    • 5198-77-6
    • AM100904
    • DB-338173
    • EN300-1912193
    • DTXSID20586053
    • LAHYQHMKJIRRPK-UHFFFAOYSA-N
    • 2-bromo-4-chloromethylthiazole
    • MDL: MFCD09265495
    • Inchi: 1S/C4H3BrClNS/c5-4-7-3(1-6)2-8-4/h2H,1H2
    • InChI Key: LAHYQHMKJIRRPK-UHFFFAOYSA-N
    • SMILES: BrC1=NC(=CS1)CCl

Computed Properties

  • Exact Mass: 210.88581g/mol
  • Monoisotopic Mass: 210.88581g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 82.4
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.1Ų

2-bromo-4-(chloromethyl)-1,3-thiazole Pricemore >>

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